BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Navigating the Chemistry and
Hazards of a Key Synthetic Intermediate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

1-(Bromomethyl)-2-chloro-4-
Compound Name:

methylbenzene
CAS No.: 868860-20-2
Cat. No.: B1444734

Get Quote

\ J

1-(Bromomethyl)-2-chloro-4-methylbenzene is a halogenated aromatic hydrocarbon that
serves as a valuable, yet hazardous, building block in synthetic organic chemistry. Its utility,
particularly for researchers and professionals in drug development, lies in its capacity as a
reactive intermediate for the synthesis of more complex molecules. The presence of a reactive
benzylic bromide group makes it an effective agent for introducing a 2-chloro-4-methylbenzyl
moiety into a target structure. This guide, intended for a scientific audience, moves beyond a
standard safety data sheet to provide a deeper understanding of the causality behind safety
protocols, offering field-proven insights into the safe handling, application, and emergency
management of this compound.

Section 1: Core Chemical Identity and
Physicochemical Properties

A foundational understanding of a chemical's properties is the first step in a comprehensive risk
assessment. The identity and physical characteristics of 1-(Bromomethyl)-2-chloro-4-
methylbenzene are summarized below.
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Caption: Chemical structure of 1-(Bromomethyl)-2-chloro-4-methylbenzene.

Table 1: Chemical and Physical Properties of 1-(Bromomethyl)-2-chloro-4-methylbenzene

Property Value

IUPAC Name 1-(bromomethyl)-2-chloro-4-methylbenzene[1]
Synonyms 2-Chloro-4-methylbenzyl bromide

CAS Number 868860-20-2[1]

Molecular Formula

CsHsBrCI[1][2]

Molecular Weight 219.51 g/mol [1][2]
Appearance Solid
Purity >98.00%][1]

Section 2: Hazard Identification and GHS

Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 1-(Bromomethyl)-2-chloro-4-methylbenzene is classified as a hazardous

substance.[2] The primary hazards are acute oral toxicity, severe skin corrosion, and serious

eye damage.[2] It is also suspected to cause respiratory irritation.[2]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
. H302: Harmful if swallowed[2]
Acute Toxicity, Oral Category 4 3]
. . o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B

burns and eye damage[?]

Serious Eye Damage/Eye
o Category 1
Irritation

H318: Causes serious eye

damage[4]

Specific Target Organ Toxicity
. Category 3
(Single Exposure)

H335: May cause respiratory

irritation[2]

The corrosive nature of this compound is a significant concern.[5][6] Contact with skin or eyes

can lead to severe burns and potentially irreversible eye damage.[2][7] Ingestion is also a

critical route of exposure, causing severe swelling and damage to the gastrointestinal tract.[5]

[6]
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Start: New Experiment with
1-(Bromomethyl)-2-chloro-4-methylbenzene

'

Consult Safety Data Sheet (SDS)

Identify Hazards:
- Acute Toxicity (Oral)
- Skin Corrosion
- Eye Damage
- Respiratory Irritation

Proceed with Experiment

Click to download full resolution via product page

Caption: Hazard identification and risk assessment workflow.
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Section 3: Reactivity Profile and Safe Handling
Protocols

Reactivity and Incompatibilities:

1-(Bromomethyl)-2-chloro-4-methylbenzene is stable under normal conditions.[5] However,
it is incompatible with several classes of chemicals:

Bases: Can lead to dehydrohalogenation or other decompaosition reactions.

Strong Oxidizing Agents: May cause a violent reaction.

Alcohols and Amines: These nucleophiles can react with the benzylic bromide.

Metals: Certain metals can catalyze decomposition.

Hazardous polymerization is not expected to occur.[5] Upon combustion, hazardous
decomposition products such as carbon monoxide, carbon dioxide, and hydrogen halides can
be formed.[5]

Experimental Protocol for Safe Handling:
The following protocol is designed to mitigate the risks associated with this compound.
o Preparation and Engineering Controls:
o All work must be conducted in a properly functioning chemical fume hood.
o Ensure that a safety shower and eyewash station are readily accessible.[5]
o Clear the workspace of all incompatible materials.
» Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear chemical safety goggles and a face shield.[3]

o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).
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o Respiratory Protection: If there is a risk of dust or aerosol formation and the fume hood is
not sufficient, a NIOSH-approved respirator should be used.[5]

e Weighing and Transfer:
o Handle the solid in a manner that minimizes dust generation.
o Use a dedicated set of spatulas and weighing paper.
o Close the container tightly immediately after use.[4]
e During the Reaction:
o Maintain the reaction setup within the fume hood.
o Do not leave the reaction unattended.
o Monitor for any signs of an uncontrolled reaction.
o Post-Experiment:
o Decontaminate all equipment that has come into contact with the chemical.
o Dispose of waste in a properly labeled hazardous waste container.
o Wash hands thoroughly after handling.[3]
Section 4: Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.
First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[6][7]

o Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove all
contaminated clothing and shoes. Seek immediate medical attention.[6]
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[5][6]

 Ingestion: Do NOT induce vomiting.[5][6] Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician immediately.[5][6] Ingestion can cause
severe swelling and damage to delicate tissues, with a danger of perforation.[5][6]

Accidental Release Measures:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

For a small spill, soak up with an inert absorbent material (e.g., sand, silica gel) and place it
in a suitable, closed container for disposal.[5]

Prevent the chemical from entering drains.[5]

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA13297&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26814&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13297&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26814&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13297&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26814&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13297&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26814&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13297&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13297&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Occurs

Skin/Eye Contact?

No Yes

Inhalation?

Immediately flush with water
No Yes for at least 15 minutes.
Remove contaminated clothing.

<>

Move to fresh air.
Yes

Provide oxygen if breathing is difficult.

Do NOT induce vomiting.
Rinse mouth with water.

Click to download full resolution via product page

Caption: Decision tree for emergency first-aid response.

Section 5: Toxicological and Ecological Profile

Toxicological Information:
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The toxicological properties of 1-(Bromomethyl)-2-chloro-4-methylbenzene have not been
fully investigated.[5][6] However, based on its chemical structure and the known hazards of
related compounds, a cautious approach is warranted.

o Acute Effects: As established, the compound is harmful if swallowed and causes severe skin
and eye damage.[2] Inhalation may lead to respiratory tract irritation.[2]

o Chronic Effects: There is no specific data available on the carcinogenicity, mutagenicity, or
reproductive toxicity of this compound.[5] However, it is prudent to handle it as a potential
carcinogen and reproductive hazard, given that some related toluene derivatives have been
identified as such.[8]

Ecological Information:

It is advised not to let this chemical enter the environment.[5] While specific data on its
persistence, degradability, and bioaccumulation are not readily available, halogenated aromatic
compounds can be persistent in the environment and harmful to aquatic life.

Section 6: Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as
hazardous waste.[5] It is imperative to consult and comply with local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[5]

Section 7: Applications in Research and Drug
Development

Halogenated compounds are of significant interest in medicinal chemistry because the
inclusion of halogens can modulate a molecule's pharmacokinetic and pharmacodynamic
properties.[9] 1-(Bromomethyl)-2-chloro-4-methylbenzene serves as a key starting material
in the synthesis of various biologically active compounds.[9] Its primary application lies in its
use as an alkylating agent to introduce the 2-chloro-4-methylbenzyl group into a target
molecule, a common strategy in the development of new pharmaceutical agents.[9]

Conclusion
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1-(Bromomethyl)-2-chloro-4-methylbenzene is a potent synthetic reagent with significant
hazards. A thorough understanding of its reactivity, coupled with strict adherence to safety
protocols, is essential for its safe use in a research and development setting. By implementing
robust engineering controls, utilizing appropriate personal protective equipment, and being
prepared for potential emergencies, researchers can mitigate the risks and harness the
synthetic utility of this valuable compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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